1-(4-(4-(4-Fluorophenyl)piperazine-1-carbonyl)thiazol-2-yl)-3-phenylurea
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Description
1-(4-(4-(4-Fluorophenyl)piperazine-1-carbonyl)thiazol-2-yl)-3-phenylurea is a useful research compound. Its molecular formula is C21H20FN5O2S and its molecular weight is 425.48. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Synthesis and Biological Activities
The microwave-assisted synthesis of hybrid molecules containing this compound has been investigated, revealing that some derivatives possess antimicrobial, anti-lipase, and antiurease activities. This approach emphasizes the compound's relevance in developing potential therapeutic agents against specific microorganisms and diseases (Başoğlu et al., 2013).
Antiviral and Antimicrobial Activities
Another study synthesized new derivatives of piperazine doped with Febuxostat, assessing their antiviral against Tobacco mosaic virus (TMV) and antimicrobial activities. Notably, specific derivatives exhibited promising antiviral and potent antimicrobial activities, underscoring the compound's potential in antiviral and antimicrobial therapy (Reddy et al., 2013).
Synthesis and Antibacterial Activities
Research on synthesizing 1-substituted-4-[5-(4-substitutedphenyl)-1,3,4-thiadiazol-2-sulfonyl] piperazine derivatives demonstrated varied antibacterial activities against different bacteria strains, pointing to the structural diversity and potential customization of these compounds for targeted antibacterial applications (Qi, 2014).
Anticancer Evaluation
The anticancer activity of polyfunctional substituted 1,3-thiazoles, including those with a piperazine substituent, was evaluated across various cancer cell lines. Certain compounds showed significant inhibitory effects, indicating the compound's potential in anticancer research (Turov, 2020).
Molecular Docking Studies
A study on piperazine-azole-fluoroquinolone hybrids highlighted their synthesis and biological screening, including molecular docking studies that revealed significant DNA gyrase inhibition. This suggests their potential application in addressing bacterial resistance and developing new antimicrobial agents (Mermer et al., 2019).
Properties
IUPAC Name |
1-[4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl]-3-phenylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN5O2S/c22-15-6-8-17(9-7-15)26-10-12-27(13-11-26)19(28)18-14-30-21(24-18)25-20(29)23-16-4-2-1-3-5-16/h1-9,14H,10-13H2,(H2,23,24,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLHAGAMDDRGREP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=CSC(=N3)NC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.